Cas no 1503488-87-6 (1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-amine
• CAS No: 1503488-87-6
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6176095
• PubChem ID: 96738588
• Update Time: 2025-07-01

1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-amine
• EN300-1755439
• 1503488-87-6

• Inchi： 1S/C9H16N2O/c1-6-7(2)12-8(11-6)5-9(3,4)10/h5,10H2,1-4H3
• InChI Key： ZWDYBAVQTAQIFT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1CC(C)(C)N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-amine

1-(Dimethyl-1,3-Oxazol-2-Yl)-2-Methylpropan-2-Amine (CAS No. 1503488-87-6)

The compound 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-amine (CAS No. 1503488-87-6) is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazolidinones, which are widely studied for their versatile properties and reactivity. The molecule features a dimethyl-substituted oxazole ring fused with an amine group, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of oxazolidinones in the development of new drugs and advanced materials. For instance, researchers have explored the use of oxazolidinones as building blocks for constructing bioactive molecules with potential applications in cancer therapy and infectious disease treatment. The dimethyl substitution on the oxazole ring enhances the compound's stability and reactivity, making it an ideal candidate for further functionalization.

The synthesis of 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-amine involves a multi-step process that typically begins with the preparation of the oxazole ring followed by nucleophilic substitution or amine alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These methods are particularly relevant in the context of green chemistry and sustainable manufacturing practices.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. Additionally, its role as a ligand in transition metal-catalyzed reactions has been explored, opening new avenues for catalytic asymmetric synthesis.

Recent research has also focused on the biological evaluation of derivatives of 1-(dimethyl-1,3-Oxazol-Yl)-Amine, revealing potential anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders.

From a materials science perspective, the compound's unique electronic properties make it a candidate for use in organic electronics. Its ability to form stable charge-transfer complexes has been investigated for applications in organic photovoltaics and light-emitting diodes (OLEDs). Emerging research indicates that incorporating such compounds into device architectures could enhance efficiency and stability.

In conclusion, 1-(dimethyl-Oxazol-Yl)-Propan-Amine (CAS No. 1503488) is a versatile compound with diverse applications across multiple disciplines. Its structural features and reactivity make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.